Cas no 154012-25-6 (1H-Pyrazole-3-carboxylic acid, 1-(6-chloro-3-pyridazinyl)-, ethyl ester)

1H-Pyrazole-3-carboxylic acid, 1-(6-chloro-3-pyridazinyl)-, ethyl ester structure
154012-25-6 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 1-(6-chloro-3-pyridazinyl)-, ethyl ester
CAS No:154012-25-6
MF:C10H9ClN4O2
MW:252.65706038475
CID:1333522
PubChem ID:21628279
Update Time:2025-04-20

1H-Pyrazole-3-carboxylic acid, 1-(6-chloro-3-pyridazinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 1-(6-chloro-3-pyridazinyl)-, ethyl ester
    • AKOS020077487
    • DTXSID201191830
    • ALBB-034699
    • Ethyl 1-(6-chloro-3-pyridazinyl)-1H-pyrazole-4-carboxylate
    • 154012-25-6
    • Inchi: 1S/C10H9ClN4O2/c1-2-17-10(16)7-5-12-15(6-7)9-4-3-8(11)13-14-9/h3-6H,2H2,1H3
    • InChI Key: GLLCWTIAMNEXLX-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(N=N1)N1C=C(C(=O)OCC)C=N1

Computed Properties

  • Exact Mass: 252.04157
  • Monoisotopic Mass: 252.0414032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 69.9Ų

Experimental Properties

  • PSA: 69.9
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